Cas no 380565-51-5 (7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one)

• Product Name: 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one
• CAS No: 380565-51-5
• MF: C₁₄H₁₁F₃O₂S
• MW: 300.30
• CID: 6786556
• PubChem ID: 2918874
• Update Time: 2025-05-21

7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one Chemical and Physical Properties

Names and Identifiers

• SR-01000487894
• MFCD02989126
• 380565-51-5
• CS-0361083
• AKOS001656715
• 7,9-DIMETHYL-2-(TRIFLUOROMETHYL)-1H,2H-THIENO[2,3-C]CHROMEN-4-ONE
• AKOS022084689
• 1,2-DIHYDRO-7,9-DIMETHYL-2-TRIFLUOROMETHYL-4H-THIENO-[2,3-C]-CHROMENE-4-ONE
• STK080995
• 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one
• SR-01000487894-1

• Inchi： 1S/C14H11F3O2S/c1-6-3-7(2)11-8-5-10(14(15,16)17)20-12(8)13(18)19-9(11)4-6/h3-4,10H,5H2,1-2H3
• InChI Key： SCHFSYRLAPIKTN-UHFFFAOYSA-N
• SMILES： S1C2C(=O)OC3C=C(C)C=C(C)C=3C=2CC1C(F)(F)F

Computed Properties

• Exact Mass: 300.04318525g/mol
• Monoisotopic Mass: 300.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one

Professional Introduction to Compound with CAS No 380565-51-5 and Product Name: 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one

The compound with the CAS number 380565-51-5 and the product name 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thienochromenone class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a thieno[2,3-c]chromenone core, contribute to its unique chemical properties and biological relevance.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thieno[2,3-c]chromenone derivatives in the development of novel therapeutic agents. The 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one structure exhibits promising pharmacological properties, making it a valuable scaffold for further chemical modifications and biological evaluations. The trifluoromethyl substituent is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the chromenone moiety is associated with various bioactivities, including anti-inflammatory, antioxidant, and anticancer effects.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have opened new avenues for exploration. The 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one molecule has been investigated for its potential role in modulating key biological pathways. Studies have demonstrated its ability to interact with specific targets involved in diseases such as cancer and neurodegenerative disorders. The structural rigidity provided by the thieno[2,3-c]chromenone core allows for precise tuning of electronic and steric properties, enabling the development of highly selective inhibitors.

The incorporation of a trifluoromethyl group at the 2-position significantly influences the pharmacokinetic profile of the compound. This substituent not only improves lipophilicity but also enhances binding interactions with biological receptors. The 7,9-dimethyl groups contribute to steric stabilization and influence the overall conformation of the molecule. These structural elements collectively contribute to the compound's efficacy and selectivity in preclinical studies.

Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like 7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have streamlined the synthesis process, allowing for scalable production and rapid optimization. These developments are crucial for translating laboratory discoveries into viable therapeutic options.

The biological activity of this compound has been extensively studied in various cellular and animal models. Preliminary findings suggest that it exhibits inhibitory effects on enzymes and receptors implicated in disease pathogenesis. For instance, research indicates that it may interfere with signaling pathways involved in tumor growth and progression. Furthermore, its antioxidant properties have been explored as a potential strategy for mitigating oxidative stress-related conditions.

The thieno[2,3-c]chromenone scaffold is particularly noteworthy due to its versatility in drug design. Its aromatic system provides a stable platform for further functionalization while maintaining bioactivity. The presence of oxygen-containing heterocycles enhances solubility and bioavailability, which are essential for effective drug delivery. These characteristics make it an attractive candidate for developing novel therapeutics with improved pharmacological profiles.

In conclusion,7,9-dimethyl-2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-one represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities position it as a valuable asset in ongoing drug discovery efforts. Continued research into this molecule will likely uncover further insights into its therapeutic potential and pave the way for innovative treatments across multiple disease areas.